1,1,1,2,2,3,3,4,5,5,5-Undecafluoro-4-(pentafluoroethoxy)pentane

• CAS No.: 92978-07-9
• Molecular Formula: C7F16O
• Molecular Weight: 404.05 g/mol
• IUPAC Name: 1,1,1,2,2,3,3,4,5,5,5-undecafluoro-4-(1,1,2,2,2-pentafluoroethoxy)pentane
• InChI: InChI=1S/C7F16O/c8-1(9,2(10,11)4(13,14)15)3(12,5(16,17)18)24-7(22,23)6(19,20)21
• InChI Key: LSIARSWKMVWQLP-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(F)(F)F)(F)F)(F)F)(C(F)(F)F)(OC(C(F)(F)F)(F)F)F

Description

1,1,1,2,2,3,3,4,5,5,5-Undecafluoro-4-(pentafluoroethoxy)pentane is a fluorinated organic compound known for its unique chemical properties. It is part of a class of compounds known as perfluorinated ethers, which are characterized by the presence of multiple fluorine atoms. These compounds are often used in various industrial applications due to their stability, non-reactivity, and unique physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1,1,2,2,3,3,4,5,5,5-Undecafluoro-4-(pentafluoroethoxy)pentane typically involves the reaction of perfluorinated alcohols with appropriate fluorinated reagents under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a Lewis acid, to facilitate the formation of the ether bond.

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using similar methods as described above. The process is optimized for high yield and purity, often involving multiple purification steps to remove any impurities. The use of advanced fluorination techniques and equipment ensures the efficient production of the compound on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

1,1,1,2,2,3,3,4,5,5,5-Undecafluoro-4-(pentafluoroethoxy)pentane primarily undergoes substitution reactions due to the presence of multiple fluorine atoms. These reactions can be facilitated by various reagents and conditions, depending on the desired product.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include strong bases, nucleophiles, and other fluorinated reagents. The reactions are typically carried out under anhydrous conditions to prevent any unwanted side reactions.

Major Products

The major products formed from the reactions of this compound depend on the specific reagents and conditions used. the products generally retain the fluorinated ether structure, with modifications to the functional groups attached to the carbon chain.

Scientific Research Applications

1,1,1,2,2,3,3,4,5,5,5-Undecafluoro-4-(pentafluoroethoxy)pentane has several scientific research applications, including:

Chemistry: Used as a solvent and reagent in various chemical reactions due to its stability and non-reactivity.

Biology: Employed in studies involving fluorinated compounds and their interactions with biological systems.

Medicine: Investigated for potential use in drug delivery systems and as a contrast agent in medical imaging.

Industry: Utilized in the production of high-performance materials, such as fluorinated polymers and coatings.

Mechanism of Action

The mechanism of action of 1,1,1,2,2,3,3,4,5,5,5-Undecafluoro-4-(pentafluoroethoxy)pentane involves its interaction with various molecular targets and pathways. The compound’s high fluorine content contributes to its unique properties, such as low surface energy and high thermal stability. These properties enable it to interact with specific molecular targets, leading to its effects in various applications.

Comparison with Similar Compounds

Similar Compounds

• 1,1,1,2,2,3,3,4,5,5,5-Undecafluoro-4-(trifluoromethyl)pentane
• 1,1,1,2,2,3,4,4,5,5,5-Undecafluoro-3-(trifluoromethyl)pentane
• 1,1,1,2,2,3,4,5,5,5-Decafluoro-3-methoxy-4-(trifluoromethyl)pentane

Uniqueness

1,1,1,2,2,3,3,4,5,5,5-Undecafluoro-4-(pentafluoroethoxy)pentane is unique due to its specific fluorinated ether structure, which imparts distinct physical and chemical properties. Compared to similar compounds, it offers enhanced stability, non-reactivity, and suitability for various specialized applications.